Cas no 2138437-04-2 (3,3-difluoro-4-(pentan-3-yl)aminobutanoic acid)

• Product Name: 3,3-difluoro-4-(pentan-3-yl)aminobutanoic acid
• CAS No: 2138437-04-2
• MF: C₉H₁₇F₂NO₂
• MW: 209.233589887619
• CID: 6313389
• PubChem ID: 165789411
• Update Time: 2025-05-20

3,3-difluoro-4-(pentan-3-yl)aminobutanoic acid Chemical and Physical Properties

Names and Identifiers

• 3,3-difluoro-4-(pentan-3-yl)aminobutanoic acid
• 2138437-04-2
• EN300-1131592
• 3,3-difluoro-4-[(pentan-3-yl)amino]butanoic acid

• Inchi： 1S/C9H17F2NO2/c1-3-7(4-2)12-6-9(10,11)5-8(13)14/h7,12H,3-6H2,1-2H3,(H,13,14)
• InChI Key： XQUADVIKYIILJF-UHFFFAOYSA-N
• SMILES： FC(CC(=O)O)(CNC(CC)CC)F

Computed Properties

• Exact Mass: 209.12273511g/mol
• Monoisotopic Mass: 209.12273511g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 7
• Complexity: 182
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.5
• Topological Polar Surface Area: 49.3Ų

Additional information on 3,3-difluoro-4-(pentan-3-yl)aminobutanoic acid

3,3-Difluoro-4-(Pentan-3-yl)Aminobutanoic Acid (CAS No. 2138437-04-2): Properties, Applications, and Market Insights

3,3-Difluoro-4-(pentan-3-yl)aminobutanoic acid (CAS No. 2138437-04-2) is a fluorinated amino acid derivative that has garnered significant attention in pharmaceutical and agrochemical research. This compound belongs to the class of fluorinated organic compounds, which are known for their unique physicochemical properties and broad applicability. The presence of fluorine atoms in its structure enhances its metabolic stability and bioavailability, making it a valuable intermediate in drug discovery.

The molecular formula of 3,3-difluoro-4-(pentan-3-yl)aminobutanoic acid is C9H17F2NO2, with a molecular weight of 209.24 g/mol. Its structure features a difluoromethyl group at the 3-position and a pentan-3-ylamino substituent at the 4-position of the butanoic acid backbone. This combination of functional groups contributes to its versatility in synthetic chemistry and biological applications.

One of the key reasons for the growing interest in 3,3-difluoro-4-(pentan-3-yl)aminobutanoic acid is its potential role in the development of novel therapeutics. Researchers are exploring its use as a building block for peptide mimetics and enzyme inhibitors, particularly in targeting diseases such as cancer and neurodegenerative disorders. The compound's ability to modulate protein-protein interactions makes it a promising candidate for drug design.

In addition to pharmaceutical applications, 3,3-difluoro-4-(pentan-3-yl)aminobutanoic acid is also being investigated for its utility in agrochemical formulations. Fluorinated compounds are increasingly used in crop protection due to their enhanced efficacy and environmental persistence. This compound's unique structure could lead to the development of new herbicides or fungicides with improved performance.

The synthesis of 3,3-difluoro-4-(pentan-3-yl)aminobutanoic acid typically involves multi-step organic reactions, including fluorination and amination processes. Recent advancements in green chemistry have focused on optimizing these synthetic routes to reduce waste and improve yields. Researchers are particularly interested in developing catalytic methods that minimize the use of hazardous reagents.

From a market perspective, the demand for fluorinated fine chemicals like 3,3-difluoro-4-(pentan-3-yl)aminobutanoic acid is expected to grow significantly in the coming years. The global market for fluorinated compounds is projected to expand at a CAGR of 5.8% from 2023 to 2030, driven by increasing applications in pharmaceuticals and specialty chemicals. This compound's unique properties position it well to benefit from this trend.

Quality control and analytical characterization are critical aspects of working with 3,3-difluoro-4-(pentan-3-yl)aminobutanoic acid. Standard analytical techniques such as HPLC, NMR spectroscopy, and mass spectrometry are employed to ensure purity and confirm structural integrity. These methods are essential for researchers and manufacturers who require high-purity materials for their applications.

Storage and handling of 3,3-difluoro-4-(pentan-3-yl)aminobutanoic acid require standard laboratory precautions. The compound should be stored in a cool, dry place, protected from moisture and light. While it doesn't fall under hazardous material classifications, proper personal protective equipment should be used when handling the chemical to ensure safety.

The future research directions for 3,3-difluoro-4-(pentan-3-yl)aminobutanoic acid include exploring its potential in bioconjugation chemistry and prodrug development. Scientists are particularly interested in how its fluorine atoms might influence drug delivery and targeting. These investigations could open new avenues for precision medicine applications.

For researchers interested in sourcing 3,3-difluoro-4-(pentan-3-yl)aminobutanoic acid, several specialty chemical suppliers offer the compound in various quantities and purity grades. It's important to verify the supplier's quality control processes and analytical data when purchasing this material for research purposes.

In conclusion, 3,3-difluoro-4-(pentan-3-yl)aminobutanoic acid (CAS No. 2138437-04-2) represents an important fluorinated building block with diverse applications in medicinal chemistry and agrochemical research. Its unique structural features and growing market demand make it a compound worth watching in the coming years as new applications continue to emerge.